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Summary of Available Hazard and Handling
Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl DL-aspartate

CAS No.: 43101-48-0

Cat. No.: S752187

The table below consolidates the key safety and handling data found in the search results.

Aspect Available Information

Chemical Name L-Aspartic acid diethyl ester hydrochloride [1]
CAS Number 16115-68-7 [1] [2]

Recommended Storage Keep cold at 2°C to 8°C [1]

Physical Form Solid [1]

Hazard Identification Information missing (See guide below)

Safe Handling Procedures Information missing (See guide below)
First-Aid Measures Information missing (See guide below)
Stability and Reactivity Information missing (See guide below)

How to Access Complete Safety Data
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The most reliable information is found in official Safety Data Sheets (SDS). While the search results do not

provide the full text of an SDS, they point you to where these documents can be obtained.

e Supplier SDS Sources: The search results indicate that SDS documents for this compound are
available from major chemical suppliers, including Alfa-Aesar, TCl, and Oakwood [2]. You should
visit these suppliers' websites directly and search for the CAS Number (16115-68-7) or the chemical
name to download the most current SDS.

e Consult Your Organization: For comprehensive safety protocols, consult the safety officers or
chemical hygiene plan within your own research institution. They can provide guidance tailored to
your specific laboratory environment.

A Guide to Interpreting a Safety Data Sheet (SDS)

When you obtain the SDS, focus on these key sections for hazard and handling information. The diagram

below outlines the logical relationships between these critical sections.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. SDS of L- Aspartic hydrochloride... - chemBlink acid diethyl ester [chemblink.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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